Cas no 2228696-73-7 (1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228696-73-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6615711
• PubChem ID: 165640655
• Update Time: 2025-10-22

1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(3-chloro-2-methoxyphenyl)propan-2-yl]cyclopropan-1-amine
• 2228696-73-7
• EN300-1983283

• Inchi： 1S/C13H18ClNO/c1-12(2,13(15)7-8-13)9-5-4-6-10(14)11(9)16-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： KCJMDSYDQRNGTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228696-73-7)

1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228696-73-7, represents a novel structural motif that has been explored for its potential biological activities. The presence of both cyclopropane and aromatic rings in its molecular framework suggests a unique combination of electronic and steric properties, which are often exploited in drug design.

The chemical structure of 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine consists of a cyclopropane ring substituted with a propyl chain that further extends to a phenyl group bearing both chloro and methoxy substituents. This specific arrangement of functional groups makes the compound an intriguing candidate for further investigation, particularly in the context of developing new therapeutic agents. The cyclopropane ring, known for its strained three-membered structure, often enhances the binding affinity of small molecules to biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropane-containing compounds. The strained bond in the cyclopropane ring can lead to unique interactions with biological targets, often resulting in high selectivity and potency. For instance, studies have shown that cyclopropane derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases. The compound 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine is no exception and has been the subject of several preliminary investigations.

The aromatic ring in this compound, specifically the phenyl group substituted with chloro and methoxy groups, adds another layer of complexity to its biological activity. These substituents can influence the electronic properties of the molecule, affecting its interactions with biological targets. The chloro group, for example, can increase the lipophilicity of the molecule, while the methoxy group can introduce hydrophilic interactions. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal pharmacokinetic properties.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of small molecules. In the case of 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine, studies have focused on its potential role as an inhibitor of certain enzymes involved in inflammatory pathways. These pathways are implicated in various diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. By targeting these enzymes, it is hoped that this compound can modulate inflammatory responses and provide therapeutic benefits.

One particularly interesting aspect of this compound is its potential to interact with protein targets through both hydrophobic and hydrophilic interactions. The cyclopropane ring provides a hydrophobic surface that can engage with hydrophobic pockets in proteins, while the polar functional groups can form hydrogen bonds with polar residues. This dual interaction mechanism could enhance the binding affinity and selectivity of the compound towards its target proteins.

The synthesis of 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been particularly useful in building the cyclopropane core and introducing the aromatic substituents.

In conclusion, 1-2-(3-chloro-2-methoxyphenyl)propan-2-ylcyclopropan-1-am ine (CAS No. 2228696 -73 -7) is a promising compound with potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for further investigation, particularly in the context of developing new therapeutic agents targeting inflammatory diseases. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an important role in future drug discovery efforts.